2-Phenyl-1-pyridin-2-ylethanamine
Overview
Description
2-Phenyl-1-pyridin-2-ylethanamine is a chemical compound with the molecular formula C13H14N2 . It has a molecular weight of 198.26 g/mol . The compound is also known by other names such as 2-phenyl-1-(pyridin-2-yl)ethan-1-amine .
Molecular Structure Analysis
The molecular structure of 2-Phenyl-1-pyridin-2-ylethanamine includes a phenyl group (a benzene ring), an ethyl group (a two-carbon chain), and a pyridin-2-yl group (a nitrogen-containing ring). The InChI string representation of the molecule isInChI=1S/C13H14N2/c14-12(13-8-4-5-9-15-13)10-11-6-2-1-3-7-11/h1-9,12H,10,14H2 . Chemical Reactions Analysis
While specific chemical reactions involving 2-Phenyl-1-pyridin-2-ylethanamine are not available, compounds with similar structures have been used in various chemical reactions. For instance, 1-(pyridin-2-yl)methanamine-based ruthenium catalysts have been used for the fast transfer hydrogenation of carbonyl compounds in 2-propanol .Physical And Chemical Properties Analysis
The compound has a molecular weight of 198.26 g/mol and a molecular formula of C13H14N2 . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 2 . The compound also has a rotatable bond count of 3 . The exact mass and the monoisotopic mass of the compound are 198.115698455 g/mol .Scientific Research Applications
Fluorescent Probe for Detection of Iron
“2-Phenyl-1-pyridin-2-ylethanamine” has been used in the design and synthesis of a new fluorescent probe for the detection of Fe3+ and PPi . This probe showed high sensitivity and selectivity for Fe3+ in the presence of other competing metal ions in DMF/H2O buffer solution . The limit of detection for Fe3+ was calculated from the titration curve to be 6.7 × 10−7 M . The probe could act as a fluorescence “ON–OFF–ON” probe for the sequential detection of Fe3+ and PPi .
Topical Formulations for Treating Neuropathic Pain
“2-Phenyl-1-pyridin-2-ylethanamine” has been used in the development of topical pharmaceutical formulations . These formulations include (1S)-1-phenyl-2-pyridin-2-ylethanamine, a pharmaceutically acceptable salt thereof, a solvate thereof, or a prodrug thereof; and a pharmaceutically acceptable topical carrier . These formulations are used for treating neuropathic pain by administering to a patient in need of such treatment a therapeutically effective amount of the pharmaceutical formulation .
Future Directions
While specific future directions for 2-Phenyl-1-pyridin-2-ylethanamine are not available, research into similar compounds suggests potential areas of interest. For instance, the development of novel ruthenium complexes displaying high performance in the catalytic asymmetric transfer hydrogenation of ketones suggests potential future directions for research .
Mechanism of Action
Target of Action
The primary targets of 2-Phenyl-1-pyridin-2-ylethanamine are currently unknown. This compound is relatively new and research is ongoing to identify its specific targets and their roles in biological systems .
Mode of Action
Like many other compounds, it likely interacts with its targets to induce changes in cellular processes .
Biochemical Pathways
As research progresses, we can expect to gain a better understanding of the compound’s role in various biochemical pathways .
Pharmacokinetics
These properties are crucial for understanding the compound’s bioavailability, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .
properties
IUPAC Name |
2-phenyl-1-pyridin-2-ylethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2/c14-12(13-8-4-5-9-15-13)10-11-6-2-1-3-7-11/h1-9,12H,10,14H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UVVZCVILTRYDBS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(C2=CC=CC=N2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
16273-81-7 |
Source
|
| Record name | 2-phenyl-1-(pyridin-2-yl)ethan-1-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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